Cas no 58113-36-3 (4-(Bis(4-fluorophenyl)methylene)piperidine)

• Product Name: 4-(Bis(4-fluorophenyl)methylene)piperidine
• CAS No: 58113-36-3
• MF: C₁₈H₁₇F₂N
• MW: 285.33109164238
• MDL: MFCD13192725
• CID: 343053
• PubChem ID: 2724436
• Update Time: 2025-11-01

4-(Bis(4-fluorophenyl)methylene)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(Bis(4-fluorophenyl)methylene)piperidine
• 4-[BIS-(4-FLUOROPHENYL)METHYLENE]PIPERIDINE
• 4-[Bis(4-fluorophenyl)methylene]-piperidine hydrochloride
• Piperidine, 4-[bis(4-fluorophenyl)methylene]-
• 4-(bis(4-fluorophenyl)-methylene)piperidine
• 4-[bis(4-fluorophenyl)methylene]piperidine
• 4-[bis(4-fluorophenyl)methylene]-piperidine
• 4-[bis(4-fluorophenyl)-methylene]piperidine
• 4-[bis(p-fluorophenyl)methylene]piperidine
• 4-bis(4-fluorophenyl)methylenepiperidine
• AC1MC4X8
• AK120660
• CTK1F0486
• KB-238831
• SureCN2539292
• 4-[bis(4-fluorophenyl)methylidene]piperidine
• 4-[Bis-(4-fluorophenyl)methylene]piperidine hydrochloride
• C18H17F2N
• KNNQGZBGAQFPCY-UHFFFAOYSA-N
• 8595AB
• 4-[bis(4-flurophenyl
• AKOS016011302
• DS-6244
• A917293
• 4-[bis(4-flurophenyl)methylene]piperidine
• MFCD13192725
• DTXSID10369130
• SCHEMBL2539292
• 58113-36-3
• SB43201
• SY240891
• CS-0157533
• DB-137636
• A11201
• RITANSERIN_met013

• MDL： MFCD13192725
• Inchi： 1S/C18H17F2N/c19-16-5-1-13(2-6-16)18(15-9-11-21-12-10-15)14-3-7-17(20)8-4-14/h1-8,21H,9-12H2
• InChI Key： KNNQGZBGAQFPCY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)/C(/C1C=CC(=CC=1)F)=C1/CCNCC/1

Computed Properties

• Exact Mass: 285.13301
• Monoisotopic Mass: 285.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 4.1

Experimental Properties

• Boiling Point: 404.4±40.0°C at 760 mmHg
• PSA: 12.03

4-(Bis(4-fluorophenyl)methylene)piperidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-(Bis(4-fluorophenyl)methylene)piperidine

Recent Advances in the Study of 4-(Bis(4-fluorophenyl)methylene)piperidine (CAS: 58113-36-3)

The compound 4-(Bis(4-fluorophenyl)methylene)piperidine (CAS: 58113-36-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies have highlighted the unique structural features of 4-(Bis(4-fluorophenyl)methylene)piperidine, which contribute to its interaction with various biological targets. The presence of fluorophenyl groups enhances its binding affinity and metabolic stability, making it a promising scaffold for the development of novel therapeutics. Researchers have employed advanced computational modeling and high-throughput screening techniques to explore its potential applications in treating neurological disorders and cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated significant inhibitory activity against specific kinase enzymes involved in cancer cell proliferation. The study utilized X-ray crystallography to elucidate the binding mode of 4-(Bis(4-fluorophenyl)methylene)piperidine within the active site of the target enzyme, providing valuable insights for structure-based drug design.

Another key area of research involves the compound's role as a modulator of neurotransmitter receptors. Preliminary in vitro and in vivo experiments have shown that 4-(Bis(4-fluorophenyl)methylene)piperidine can selectively interact with certain G-protein-coupled receptors (GPCRs), suggesting potential applications in the treatment of psychiatric and neurodegenerative diseases. These findings were recently presented at the International Conference on Chemical Biology and are currently under peer review.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 4-(Bis(4-fluorophenyl)methylene)piperidine. Recent efforts have focused on derivatization strategies to improve its solubility and bioavailability while maintaining its therapeutic efficacy. Collaborative research between academic institutions and pharmaceutical companies is underway to address these limitations and advance the compound toward clinical trials.

In conclusion, 4-(Bis(4-fluorophenyl)methylene)piperidine (CAS: 58113-36-3) represents a versatile and pharmacologically active scaffold with broad potential in drug discovery. Continued research into its mechanisms of action and structural optimization will be crucial for unlocking its full therapeutic value. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its applications in modern medicine.